Cas no 29947-23-7 (Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-)
![Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]- structure](https://www.kuujia.com/scimg/cas/29947-23-7x500.png)
29947-23-7 structure
Product name:Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-
Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]- Chemical and Physical Properties
Names and Identifiers
-
- Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]-
- 2-[[4-[(E)-(4-oxo-3-phenyl-2-sulfanylidene-1,3-thiazolidin-5-ylidene)methyl]phenyl]methylidene]propanedinitrile
- DTXSID30422958
- NSC409003
- NSC-409003
- AC1O45XY
- 29947-23-7
-
- Inchi: InChI=1S/C20H11N3OS2/c21-12-16(13-22)10-14-6-8-15(9-7-14)11-18-19(24)23(20(25)26-18)17-4-2-1-3-5-17/h1-11H/b18-11+
- InChI Key: TVLBMOMMVNQWAZ-WOJGMQOQSA-N
- SMILES: N#C/C(=C/C1=CC=C(/C=C2/SC(=S)N(C3=CC=CC=C3)C/2=O)C=C1)/C#N
Computed Properties
- Exact Mass: 373.03453
- Monoisotopic Mass: 373.034353
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 3
- Complexity: 720
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 125
- XLogP3: 4.6
Experimental Properties
- Density: 1.44
- Boiling Point: 586.1°Cat760mmHg
- Flash Point: 308.3°C
- Refractive Index: 1.748
- PSA: 67.89
- LogP: 4.58796
Propanedinitrile,2-[[4-[(4-oxo-3-phenyl-2-thioxo-5-thiazolidinylidene)methyl]phenyl]methylene]- Related Literature
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Sumon Sarkar,Kelvin Pak Shing Cheung,Vladimir Gevorgyan Chem. Sci., 2020,11, 12974-12993
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Nicholas A. Barnes,Kevin R. Flower,Saad A. Fyyaz,Stephen M. Godfrey,Alan T. McGown,Philip J. Miles,Robin G. Pritchard,John E. Warren CrystEngComm, 2010,12, 784-794
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Muhamad Z. Mokhtar,Mu Chen,Eric Whittaker,Bruce Hamilton,Nicholas Aristidou,Ali Gholinia,Saif A. Haque,Brian R. Saunders Phys. Chem. Chem. Phys., 2017,19, 7204-7214
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